Cas no 762-04-9 (Diethyl Phosphite)

Diethyl Phosphite Properties

Names and Identifiers

• Diethyl phosphonate
• Diethylphosphitemincolorlessliq
• Diethyl hydrogen phosphonate
• Phosphonic Acid Diethyl Ester
• Diethoxyphosphine oxide
• Diethyl acid phosphite
• diethylfosfit
• Ethyl phosphonate ((EtO)2HPO)
• Hydrogen diethyl phosphite
• O,O-Diethyl phosphonate
• diethoxy(oxo)phosphanium
• Diethyl phosphite
• +Expand

• MDL： MFCD00044573
• InChIKey： MJUJXFBTEFXVKU-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H11O3P/c1-3-6-8(5)7-4-2/h8H,3-4H2,1-2H3
• SMILES： CCOP(=O)OCC

Computed Properties

• Exact Mass: 137.036756g/mol
• Surface Charge: 1
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 137.036756g/mol
• Monoisotopic Mass: 137.036756g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 8
• Complexity: 65.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 1

Experimental Properties

• Odor: Little odor
• Vapor Density: 4.76 (Air = 1)
• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: Hazardous decomposition products formed under fire conditions. - Carbon oxides, Oxides of phosphorus
• Viscosity: 1.13 centistokes at 25 °C
• LogP: 1.44910
• PSA: 59.00000
• Refractive Index: n20/D 1.407(lit.)
• Water Partition Coefficient: Miscible (hydrolysis)
• Boiling Point: 50-51 °C/2 mmHg(lit.)
• Melting Point: -70 ºC
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, acid chlorides, strong bases. May decompose on exposure to moisture. Combustible.
• Solubility: Soluble in water, tetrahydrofuran and ethanol.
• Sensitiveness: Moisture Sensitive
• Density: 1.072 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters